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Compound of Interest

Compound Name: Di-tert-amyl peroxide

Cat. No.: B087997

An In-depth Technical Guide to Di-tert-amyl
Peroxide

This guide provides comprehensive information on di-tert-amyl peroxide, tailored for
researchers, scientists, and professionals in drug development. It covers its chemical identity,
physicochemical properties, synthesis, and applications, with a focus on its role as a radical
initiator.

Chemical Identity and Molecular Structure

Di-tert-amyl peroxide (DTAP) is an organic peroxide characterized by two tert-amyl groups
linked by a peroxide bridge.

« CAS Number: 10508-09-5[1][2][3]
o |[UPAC Name: bis(1,1-dimethylpropyl) peroxide[4]
e Molecular Formula: C10H2202[2][3]
e Molecular Structure:
o SMILES: CCC(C)(C)OOC(C)(C)CCI3]

o InChl Key: JJRDRFZYKKFYMO-UHFFFAOYSA-N[1]
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Physicochemical and Safety Data

The properties of di-tert-amyl peroxide are summarized in the table below. It is a thermally

unstable compound and requires careful handling.[4]

Property Value Source(s)
Molecular Weight 174.28 g/mol [1]
Appearance .Cok.)rless to slightly yellowish 1]
liquid
Density 0.818 - 0.83 g/cm3 at 20-25°C 516171
Melting Point -55°Cto<-40°C [6][71[8]
Boiling Point 146 °C [61[7]
Flash Point 77 °F (25 °C) [61[7]
Water Solubility 13.83 mg/L at 20°C [6][7]
Refractive Index 1.409 at 20°C [61[7]
Theoretical Active Oxygen 9.18% [2]
Activation Energy 148.35 kJ/mol [2]
Self-Accelerating
Decomposition Temperature 80 °C [2]

(SADT)

Note: The SADT is the lowest temperature at which self-accelerating decomposition may occur

with a substance in the packaging as used in transport. Safe handling and storage should be

maintained below 30°C.[2][4]

Experimental Protocols

A common method for synthesizing di-tert-amyl peroxide involves the acid-catalyzed reaction

of 2-methyl-2-butanol (tert-amyl alcohol) with hydrogen peroxide.[1][9]

Materials:
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2-methyl-2-butanol (400 g, 4.54 moles)

70% Hydrogen peroxide (115.8 g, 2.383 moles)

70% Sulfuric acid (453.4 g, 3.236 moles)

10% Sodium hydroxide solution

A 1L 4-necked flask equipped with a stirrer, thermometer, and efficient cooler.

Procedure:

o Charge the reaction flask with 400 g of 2-methyl-2-butanol.

o Adjust the temperature of the alcohol to 40°C.

o Simultaneously introduce the 70% hydrogen peroxide and 70% sulfuric acid into the flask
over a period of 60 minutes, maintaining the temperature at 40°C.

» Allow the reaction to proceed with stirring for 6 hours.

» Stop the stirring and allow the layers to separate.

« |solate the crude product layer (approximately 318.4 g).

 Purify the crude product by washing it with equal portions of 10% sodium hydroxide solution.

e Conduct a final purification by vacuum rectification to obtain the final product (approximately
250 g) with a high purity (e.g., 99.5% by gas chromatography).[9]

Di-tert-amyl peroxide is primarily used as a high-temperature radical initiator for the
polymerization of various monomers.[2][4][5] The initiation process relies on the thermal
decomposition of the peroxide to generate free radicals.

General Workflow:

o Monomer and Solvent Selection: The monomer (e.g., styrene, ethylene, acrylates) and an
appropriate solvent (if not a bulk polymerization) are charged into a suitable reactor.[5]
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« Initiator Addition: Di-tert-amyl peroxide is added to the monomer solution. The
concentration will depend on the desired polymer molecular weight and reaction rate.

o Polymerization: The reactor is heated to a temperature that ensures an appropriate
decomposition rate of the initiator. The temperature range typically varies depending on the
monomer system:

o Styrene: 140-180°C[5]
o (Meth)acrylates: 160-200°C[5]
o Ethylene (high pressure): 220-280°C[5]

o Reaction Monitoring: The reaction is monitored for parameters such as monomer conversion
and polymer molecular weight.

e Termination and Isolation: Once the desired conversion is achieved, the reaction is cooled,
and the polymer is isolated and purified.

Thermal Decomposition Pathway

The utility of di-tert-amyl peroxide as a polymerization initiator stems from its predictable
thermal decomposition. The primary step is the homolytic cleavage of the weak oxygen-oxygen
bond, which is followed by subsequent radical reactions known as [(3-scission.[1]
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Thermal decomposition pathway of di-tert-amyl peroxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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